![molecular formula C20H20FN3O2S B2366199 2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide CAS No. 901259-67-4](/img/structure/B2366199.png)
2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide
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Overview
Description
The compound “2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide” is a complex organic molecule that contains several functional groups and structural features . It has a 1H-imidazol-4-yl group attached to a phenyl ring and a fluorophenyl ring. The imidazole ring is linked to an acetamide group via a sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The electron-withdrawing fluorine atom on the phenyl ring could induce a dipole moment, and the presence of the polar amide group could also contribute to the overall polarity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. The presence of the polar amide group and the potential for hydrogen bonding might make it soluble in polar solvents .Scientific Research Applications
- Trifluoromethylpyridines (TFMPs) and their derivatives, including the compound , play a crucial role in protecting crops from pests. Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. These compounds are effective due to the combination of the unique physicochemical properties of the fluorine atom and the pyridine moiety .
- Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and many candidates are currently undergoing clinical trials. The fluorine atom’s properties contribute to the biological activity of these derivatives, making them promising candidates for drug development .
- TFMPs are involved in vapor-phase reactions, which have applications in various chemical processes. Their unique properties make them valuable intermediates for synthesizing other compounds .
- The trifluoromethyl group in this compound enables selective fluorination reactions. For example, Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor TM) is effective for converting alcohols to alkyl fluorides, aldehydes/ketones to gem-difluorides, and carboxylic acids to trifluoromethyl derivatives .
Agrochemicals and Crop Protection
Pharmaceuticals
Vapor-Phase Reactions
Fluorination Reactions
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O2S/c1-26-12-11-22-17(25)13-27-20-18(14-7-9-16(21)10-8-14)23-19(24-20)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,22,25)(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKBPJILTNOBLSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CSC1=C(NC(=N1)C2=CC=CC=C2)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide |
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